Cas no 3805-23-0 (5-Methylthiazolidine-2,4-dione)

• Product Name: 5-Methylthiazolidine-2,4-dione
• CAS No: 3805-23-0
• MF: C₄H₅NO₂S
• MW: 131.152999639511
• CID: 1038748
• PubChem ID: 10844415
• Update Time: 2025-07-19

5-Methylthiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Methylthiazolidine-2,4-dione
• 5-Methyl-1,3-thiazolidine-2,4-dione
• 3805-23-0
• CS-0068203
• D73569
• 2,4(3H,5H)-Thiazoledione, 5-methyl-
• 5-methyl thiazolidinedione
• AKOS016002619
• SCHEMBL15115436
• DTXSID30445602
• SCHEMBL155551

• MDL： MFCD20727846
• Inchi： 1S/C4H5NO2S/c1-2-3(6)5-4(7)8-2/h2H,1H3,(H,5,6,7)
• InChI Key： PTXFGUVCXVEZET-UHFFFAOYSA-N
• SMILES： S1C(NC(C1C)=O)=O

Computed Properties

• Exact Mass: 131.00400
• Monoisotopic Mass: 131.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 74.96000
• LogP: 0.63380

5-Methylthiazolidine-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinones

Additional information on 5-Methylthiazolidine-2,4-dione

Comprehensive Overview of 5-Methylthiazolidine-2,4-dione (CAS No. 3805-23-0): Properties, Applications, and Research Insights

5-Methylthiazolidine-2,4-dione (CAS No. 3805-23-0) is a heterocyclic organic compound belonging to the thiazolidinedione family. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential therapeutic applications. The compound's core structure features a thiazolidine ring substituted with a methyl group at the 5-position and two carbonyl groups at the 2- and 4-positions, making it a valuable scaffold for drug discovery.

Recent studies highlight the growing interest in 5-Methylthiazolidine-2,4-dione derivatives as modulators of metabolic pathways. Researchers are particularly focused on its role in developing novel treatments for conditions like diabetes and inflammation, aligning with current healthcare trends emphasizing metabolic health. The compound's CAS number 3805-23-0 serves as a crucial identifier in chemical databases, ensuring accurate tracking in global research and development activities.

From a synthetic chemistry perspective, 5-Methylthiazolidine-2,4-dione demonstrates remarkable versatility. Its thiazolidine-2,4-dione core acts as a privileged structure in medicinal chemistry, frequently appearing in FDA-approved drugs. The methyl substitution at the 5-position enhances the compound's stability while offering opportunities for further structural modifications. This characteristic makes it particularly valuable for creating targeted molecular libraries in drug discovery programs.

The physicochemical properties of CAS 3805-23-0 contribute to its research utility. With moderate solubility in polar organic solvents and specific hydrogen-bonding capabilities, the compound serves as an excellent intermediate in multi-step syntheses. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity, essential for reproducible experimental results in both academic and industrial settings.

Emerging applications of 5-Methylthiazolidine-2,4-dione extend beyond pharmaceuticals. Material scientists are investigating its potential in creating novel polymers with unique electronic properties. The compound's ability to form stable complexes with metal ions has sparked interest in catalysis research, particularly in green chemistry initiatives aiming to develop sustainable industrial processes.

Quality control standards for 3805-23-0 have become increasingly stringent, reflecting its importance in research. Reputable suppliers now provide detailed certificates of analysis including chromatographic purity profiles and residual solvent data. This transparency addresses growing concerns about research reproducibility and aligns with the scientific community's emphasis on rigorous material characterization.

Storage and handling recommendations for 5-Methylthiazolidine-2,4-dione follow standard laboratory protocols for sensitive organic compounds. While not classified as hazardous under normal conditions, proper precautions ensure material integrity during long-term storage. These guidelines reflect current best practices in chemical management, a topic of increasing importance in research institutions worldwide.

The global market for thiazolidinedione derivatives including CAS 3805-23-0 has shown steady growth, driven by pharmaceutical R&D investments. Market analysts note particular demand from contract research organizations and academic laboratories focused on metabolic disease research. This trend corresponds with increasing health awareness and the search for innovative therapeutic approaches.

Recent patent literature reveals novel applications of 5-Methylthiazolidine-2,4-dione in combination therapies, particularly where synergistic effects with existing medications are sought. This development direction addresses current challenges in treating complex diseases through multi-target approaches, a hot topic in precision medicine discussions.

Environmental considerations regarding 3805-23-0 have prompted studies on its biodegradation pathways. As sustainability becomes a priority across chemical industries, understanding the environmental fate of research compounds gains importance. These investigations contribute to the broader conversation about green chemistry practices in pharmaceutical development.

Spectroscopic characterization of 5-Methylthiazolidine-2,4-dione has been thoroughly documented, with detailed NMR and IR spectral data available in major chemical databases. This comprehensive documentation supports the compound's use in quality control and method development, crucial for laboratories implementing modern analytical workflows.

The crystalline structure of CAS 3805-23-0 has been determined through X-ray diffraction studies, revealing important intermolecular interactions that influence its physical properties. Such structural insights are valuable for formulation scientists working on drug delivery systems, particularly those exploring crystalline engineering techniques.

Ongoing research continues to uncover new biological activities associated with 5-Methylthiazolidine-2,4-dione scaffold. Recent publications suggest potential applications in neurological disorders, expanding the compound's therapeutic relevance. These findings align with growing interest in addressing neurodegenerative conditions, a major focus area in contemporary biomedical research.

Regulatory aspects of 3805-23-0 remain straightforward for research use, though compliance with regional chemical inventory requirements is essential. This regulatory landscape reflects the compound's established safety profile and research utility, important considerations for international collaboration projects.

Future perspectives on 5-Methylthiazolidine-2,4-dione research point toward personalized medicine applications. The compound's modifiable structure makes it suitable for creating targeted therapies based on individual metabolic profiles, a direction that resonates with current trends in precision healthcare.